molecular formula C10H10N4O B8814814 3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine CAS No. 52943-85-8

3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine

Cat. No.: B8814814
CAS No.: 52943-85-8
M. Wt: 202.21 g/mol
InChI Key: PKNDMLXSFRJDDY-UHFFFAOYSA-N
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Description

3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

52943-85-8

Molecular Formula

C10H10N4O

Molecular Weight

202.21 g/mol

IUPAC Name

5-methyl-4-nitroso-2-phenylpyrazol-3-amine

InChI

InChI=1S/C10H10N4O/c1-7-9(13-15)10(11)14(12-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3

InChI Key

PKNDMLXSFRJDDY-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1N=O)N)C2=CC=CC=C2

solubility

>30.3 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 17.3 g (0.1 mol) of 5-amino-3-methyl-1-phenylpyrazole in 200 cm3 of absolute ethanol were added dropwise 0.5 cm3 of 12 N hydrochloric acid and then 13.5 cm3 of isoamyl nitrite, at 0° C. The solution was then warmed to and left at room temperature for 4 hours. An orange-coloured solid crystallized out. This solid was filtered off on a sinter funnel and washed with 100 cm3 of isopropyl ether. After drying under vacuum at room temperature, 17 g of 5-amino-3-methyl-4-nitroso-1-phenylpyrazole were obtained in the form of an orange-coloured solid, the melting point of which was from 202 to 204° C.
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
13.5 mL
Type
reactant
Reaction Step Two

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